Cas no 1245644-79-4 (1-(o-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid)

1-(o-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an o-tolyl group at the 1-position and a carboxylic acid moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The presence of both the triazole and carboxyl functional groups enhances its reactivity, enabling its use in amide coupling, esterification, and other derivatization reactions. Its stability under standard conditions and well-defined purity make it suitable for precise synthetic workflows. The compound is commonly employed in the development of biologically active molecules, including potential pharmaceuticals and crop protection agents.
1-(o-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid structure
1245644-79-4 structure
Product Name:1-(o-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid
CAS No:1245644-79-4
MF:C10H9N3O2
MW:203.197361707687
CID:1035168
PubChem ID:71302093
Update Time:2025-06-10

1-(o-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(o-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid
    • 1-(2-methylphenyl)-1,2,4-triazole-3-carboxylic acid
    • 1-o-tolyl-1H-[1,2,4]TRIAZOLE-3-carboxylic acid
    • AK130034
    • KB-13049
    • KB-215804
    • DB-121130
    • A850520
    • 1-(2-Methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid
    • 1-o-tolyl-1H-1,2,4-triazole-3-carboxylic acid
    • SCHEMBL15754586
    • DTXSID80744511
    • KOVQMQWLQDYPAR-UHFFFAOYSA-N
    • 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2-methylphenyl)-
    • 1-(o-tolyl)-1,2,4-triazole-3-carboxylic acid
    • AKOS016013946
    • 1-(o-Tolyl)-1H-1,2,4-triazole-3-carboxylicacid
    • 1245644-79-4
    • MDL： MFCD13190742
    • Inchi： 1S/C10H9N3O2/c1-7-4-2-3-5-8(7)13-6-11-9(12-13)10(14)15/h2-6H,1H3,(H,14,15)
    • InChI Key： KOVQMQWLQDYPAR-UHFFFAOYSA-N
    • SMILES： OC(C1N=CN(C2C=CC=CC=2C)N=1)=O

Computed Properties

  • Exact Mass: 203.069476538g/mol
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 68Ų

1-(o-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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 1245644-79-4 95%
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Chemenu
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Ambeed
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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